Cas no 2228845-32-5 (2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine
• CAS No: 2228845-32-5
• MF: C₁₄H₁₇F₂N
• MW: 237.288290739059
• CID: 6369384
• PubChem ID: 165694531
• Update Time: 2025-07-19

2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine
• 2228845-32-5
• EN300-1864894

• Inchi： 1S/C14H17F2N/c15-14(16)10-13(14,17)12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,17H2
• InChI Key： AYEICZFYNHEPOD-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1(C2C=CC=CC=2)CCCC1)N)F

Computed Properties

• Exact Mass: 237.13290587g/mol
• Monoisotopic Mass: 237.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine (CAS No. 2228845-32-5)

The compound 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine (CAS No. 2228845-32-5) is a fluorinated cyclopropylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropane moiety and the phenylcyclopentyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given the increasing demand for fluorinated compounds in drug discovery.

One of the key reasons behind the growing interest in CAS No. 2228845-32-5 is its relevance to modern medicinal chemistry. Fluorine incorporation is a widely adopted strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The 2,2-difluorocyclopropane scaffold, in particular, has been explored for its ability to mimic transition states or rigidify molecular conformations, which can lead to improved pharmacological profiles. This aligns with current trends in precision medicine and targeted therapies, where researchers seek compounds with optimized properties.

From a synthetic chemistry perspective, the preparation of 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine involves challenging transformations, such as the construction of the difluorocyclopropane ring. Recent advancements in fluorination methodologies and catalysis have made such syntheses more accessible, contributing to its increased availability for research purposes. The compound's stability under various conditions also makes it suitable for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening platforms.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce CAS No. 2228845-32-5. This includes the use of biocatalysts or flow chemistry techniques to minimize waste and energy consumption. Such approaches resonate with the pharmaceutical industry's push toward environmentally benign processes, addressing concerns about the ecological impact of chemical manufacturing.

The physicochemical properties of 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine, such as its lipophilicity and stereoelectronic effects, are subjects of ongoing computational and experimental studies. These investigations are crucial for understanding its interactions with biological targets, particularly in the realm of central nervous system (CNS) drug development. The compound's structural resemblance to certain neurotransmitter analogs has sparked hypotheses about its potential modulatory effects on neuronal receptors.

Analytical characterization of CAS No. 2228845-32-5 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying purity and elucidating its three-dimensional conformation, which directly impacts its reactivity and biological activity. The compound's spectral data are valuable references for researchers working on similar fluorinated scaffolds in academic and industrial settings.

In material science applications, the difluorocyclopropane unit in this compound has shown potential for modifying polymer properties. Its incorporation into advanced materials could lead to improved thermal stability or altered electronic characteristics, making it relevant for optoelectronic devices and specialty coatings. This interdisciplinary appeal demonstrates the versatility of 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine beyond traditional pharmaceutical uses.

Safety assessments and toxicological studies of CAS No. 2228845-32-5 are conducted according to international guidelines, ensuring its responsible use in research. While not classified as hazardous under standard conditions, proper handling protocols are recommended, as with all fine chemicals. These precautions align with the broader scientific community's emphasis on laboratory safety and risk management practices.

The commercial availability of 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropan-1-amine from specialty chemical suppliers has facilitated its adoption in diverse research programs. Its pricing and scalability are frequently discussed topics among process chemists evaluating cost-effective synthesis routes. The compound's patent landscape is also monitored by organizations involved in intellectual property strategy for drug development.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 2228845-32-5 as knowledge about fluorine chemistry continues to grow. Its potential role in addressing current challenges in therapeutic development and material innovation positions it as a compound of enduring interest. Ongoing research will likely uncover new dimensions of its utility across multiple scientific disciplines.